Cas no 1804795-81-0 (3-(Chloromethyl)-5-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine)

• Product Name: 3-(Chloromethyl)-5-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine
• CAS No: 1804795-81-0
• MF: C₈H₄ClF₅INO
• MW: 387.472950935364
• CID: 4838678
• Update Time: 2025-05-20

3-(Chloromethyl)-5-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4ClF5INO/c9-2-3-1-4(5(10)11)6(15)16-7(3)17-8(12,13)14/h1,5H,2H2
• InChI Key： ZUWQDQVKAGFDRE-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(CCl)C(=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 4.1
• Topological Polar Surface Area: 22.1

Additional information on 3-(Chloromethyl)-5-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine

3-(Chloromethyl)-5-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 3-(Chloromethyl)-5-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine (CAS No. 1804795-81-0) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This pyridine derivative is characterized by its unique substitution pattern, featuring a chloromethyl group at position 3, a difluoromethyl group at position 5, an iodo group at position 6, and a trifluoromethoxy group at position 2. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials and pharmaceuticals. For instance, researchers have explored its role in the synthesis of novel polymers with enhanced thermal stability and mechanical properties. The trifluoromethoxy group, in particular, has been shown to significantly influence the electronic characteristics of the molecule, making it a promising candidate for use in organic electronics. Furthermore, the presence of halogen atoms (chlorine and iodine) in the structure has been linked to improved solubility and bioavailability, which are critical factors in drug design.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and halogenation reactions. The precise control of reaction conditions is essential to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. These developments have made 3-(Chloromethyl)-5-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine more accessible for large-scale applications.

The structural complexity of this compound also makes it an ideal candidate for studying chemical reactivity under various conditions. For example, investigations into its reactivity towards nucleophiles and electrophiles have provided valuable insights into the mechanisms of aromatic substitution reactions. Such studies are not only fundamental to organic chemistry but also have practical implications for the design of new chemical processes.

Another area where this compound has shown promise is in the field of agrochemistry. Its ability to inhibit specific enzymes involved in plant growth regulation has led to its consideration as a potential herbicide or fungicide. Preliminary trials have demonstrated its efficacy in controlling agricultural pests without significant adverse effects on non-target organisms, making it a sustainable alternative to traditional chemical agents.

From a pharmacological perspective, 3-(Chloromethyl)-5-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine has been investigated for its potential as an anti-inflammatory agent. Studies suggest that it may modulate key inflammatory pathways, offering a novel approach to treating chronic inflammatory diseases. The trifluoromethoxy group appears to play a crucial role in these effects, underscoring the importance of substituent selection in drug design.

In conclusion, 3-(Chloromethyl)-5-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine (CAS No. 1804795-81-0) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in materials science, agriculture, and medicine. As ongoing studies continue to uncover its full potential, this compound is poised to play an increasingly important role in advancing modern chemistry.